Cas no 27715-68-0 (2-Methyl-5-nitronicotinamide)

• Product Name: 2-Methyl-5-nitronicotinamide
• CAS No: 27715-68-0
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• CID: 238244
• PubChem ID: 21405270
• Update Time: 2025-05-22

2-Methyl-5-nitronicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitronicotinamide
• 2-methyl-5-nitropyridine-3-carboxamide
• 3-Pyridinecarboxamide, 2-methyl-5-nitro-
• 2-Methyl-5-nitronicotinamid
• 2-methyl-5-nitro-nicotinamide
• AK-80661
• ANW-68169
• CTK0J2440
• KB-231581
• SCHEMBL11720245
• 27715-68-0
• UKZVQIOQFZXJPF-UHFFFAOYSA-N
• CBA71568
• AC-27081
• AKOS016006960
• DTXSID90613204
• DB-324042

• MDL： MFCD21648455
• Inchi： 1S/C7H7N3O3/c1-4-6(7(8)11)2-5(3-9-4)10(12)13/h2-3H,1H3,(H2,8,11)
• InChI Key： UKZVQIOQFZXJPF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(=CN=C1C)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 181.04881
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 99.12

Additional information on 2-Methyl-5-nitronicotinamide

Comprehensive Guide to 2-Methyl-5-nitronicotinamide (CAS No. 27715-68-0): Properties, Applications, and Market Insights

2-Methyl-5-nitronicotinamide (CAS No. 27715-68-0) is a specialized nitrogen-containing heterocyclic compound with significant relevance in pharmaceutical and agrochemical research. This nitronicotinamide derivative features a pyridine ring substituted with both methyl and nitro groups, contributing to its unique chemical reactivity. As researchers increasingly explore nitrogen-rich scaffolds for drug discovery, compounds like 2-Methyl-5-nitronicotinamide have gained attention for their potential as enzyme inhibitors and intermediates in medicinal chemistry.

The molecular structure of 2-Methyl-5-nitronicotinamide (C₇H₇N₃O₃) demonstrates interesting hydrogen bonding capabilities due to its amide functionality. Recent studies highlight its potential as a building block for bioactive molecules, particularly in developing antimicrobial agents and central nervous system (CNS) targeting compounds. The presence of both electron-donating (methyl) and electron-withdrawing (nitro) groups creates valuable electronic asymmetry that researchers exploit in structure-activity relationship (SAR) studies.

In pharmaceutical applications, 2-Methyl-5-nitronicotinamide derivatives show promise for addressing current challenges in neurodegenerative disease research and antibiotic resistance. The compound's ability to serve as a precursor for nicotinic acid analogs makes it particularly valuable in developing metabolic modulators. Recent patent literature reveals growing interest in this scaffold for kinase inhibitor development, aligning with the pharmaceutical industry's focus on targeted cancer therapies.

The agrochemical sector has explored 2-Methyl-5-nitronicotinamide as a potential plant growth regulator intermediate. Its structural similarity to natural pyridine alkaloids allows for innovative approaches in crop protection chemistry. Researchers are investigating its derivatives for herbicidal activity and pest control formulations, responding to the agricultural industry's need for environmentally friendly alternatives to traditional pesticides.

From a synthetic chemistry perspective, 2-Methyl-5-nitronicotinamide serves as a versatile intermediate for heterocyclic transformations. Modern green chemistry protocols have been developed for its preparation, emphasizing atom economy and reduced waste generation. The compound participates in various catalytic coupling reactions and cyclization processes, making it valuable for constructing complex nitrogen-containing architectures.

The global market for 2-Methyl-5-nitronicotinamide reflects growing demand from contract research organizations and pharmaceutical development companies. Current market analysis indicates increasing applications in high-throughput screening libraries and fragment-based drug discovery. Suppliers have responded by improving purity standards and developing custom synthesis services for specialized derivatives.

Quality control of 2-Methyl-5-nitronicotinamide typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry characterization, and NMR spectral verification. Reputable manufacturers provide comprehensive certificates of analysis detailing residual solvent levels and impurity profiles, addressing the pharmaceutical industry's stringent quality by design (QbD) requirements.

Storage and handling recommendations for 2-Methyl-5-nitronicotinamide emphasize protection from moisture absorption and light exposure. Standard practice involves storage in amber glass containers with desiccant packs under controlled temperature conditions. These precautions maintain the compound's stability for extended periods, ensuring reliable performance in research applications.

Emerging research directions for 2-Methyl-5-nitronicotinamide include its potential in metal-organic frameworks (MOFs) and coordination chemistry. The compound's ability to act as a multidentate ligand opens possibilities for designing novel catalytic systems and functional materials. These applications align with current scientific interest in sustainable chemistry solutions and advanced material development.

Environmental considerations for 2-Methyl-5-nitronicotinamide production focus on implementing waste minimization strategies and energy-efficient synthesis routes. The chemical industry's shift toward green chemistry principles has led to improved catalytic processes for manufacturing this compound, reducing the environmental footprint while maintaining high product yields and excellent purity.

Future prospects for 2-Methyl-5-nitronicotinamide appear promising as research continues to uncover new applications in life sciences and material chemistry. The compound's structural versatility positions it as a valuable tool for addressing contemporary challenges in drug discovery, agricultural innovation, and sustainable technology development. As synthetic methodologies advance and biological understanding grows, 2-Methyl-5-nitronicotinamide will likely play an increasingly important role in scientific and industrial applications.